N-(phenylethylphosphonyl)-glycyl-prolyl-aminohexanoic acid
N-(phenylethylphosphonyl)-glycyl-prolyl-aminohexanoic acid
Brand Name:
Vulcanchem
CAS No.:
130365-59-2
VCID:
VC0138669
InChI:
InChI=1S/C21H32N3O6P/c1-2-3-10-17(21(27)28)23-20(26)18-11-7-13-24(18)19(25)15-22-31(29,30)14-12-16-8-5-4-6-9-16/h4-6,8-9,17-18H,2-3,7,10-15H2,1H3,(H,23,26)(H,27,28)(H2,22,29,30)/t17-,18-/m0/s1
SMILES:
CCCCC(C(=O)O)NC(=O)C1CCCN1C(=O)CNP(=O)(CCC2=CC=CC=C2)O
Molecular Formula:
C21H32N3O6P
Molecular Weight:
453.5 g/mol
N-(phenylethylphosphonyl)-glycyl-prolyl-aminohexanoic acid
CAS No.: 130365-59-2
Main Products
VCID: VC0138669
Molecular Formula: C21H32N3O6P
Molecular Weight: 453.5 g/mol
CAS No. | 130365-59-2 |
---|---|
Product Name | N-(phenylethylphosphonyl)-glycyl-prolyl-aminohexanoic acid |
Molecular Formula | C21H32N3O6P |
Molecular Weight | 453.5 g/mol |
IUPAC Name | (2S)-2-[[(2S)-1-[2-[[hydroxy(2-phenylethyl)phosphoryl]amino]acetyl]pyrrolidine-2-carbonyl]amino]hexanoic acid |
Standard InChI | InChI=1S/C21H32N3O6P/c1-2-3-10-17(21(27)28)23-20(26)18-11-7-13-24(18)19(25)15-22-31(29,30)14-12-16-8-5-4-6-9-16/h4-6,8-9,17-18H,2-3,7,10-15H2,1H3,(H,23,26)(H,27,28)(H2,22,29,30)/t17-,18-/m0/s1 |
Standard InChIKey | PPOSVBCPHUZTKB-ROUUACIJSA-N |
Isomeric SMILES | CCCC[C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)CNP(=O)(CCC2=CC=CC=C2)O |
SMILES | CCCCC(C(=O)O)NC(=O)C1CCCN1C(=O)CNP(=O)(CCC2=CC=CC=C2)O |
Canonical SMILES | CCCCC(C(=O)O)NC(=O)C1CCCN1C(=O)CNP(=O)(CCC2=CC=CC=C2)O |
Sequence | GPX |
Synonyms | N-(phenylethylphosphonyl)-Gly-L-Pro-L-aminohexanoic acid N-(phenylethylphosphonyl)-glycyl-prolyl-aminohexanoic acid phosphodiepryl 03 |
PubChem Compound | 131200 |
Last Modified | Nov 11 2021 |
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